diphenyl-1H-pyrazole-4,5-diamine

• IUPAC Name: 2,5-diphenylpyrazole-3,4-diamine
• InChI: InChI=1S/C15H14N4/c16-13-14(11-7-3-1-4-8-11)18-19(15(13)17)12-9-5-2-6-10-12/h1-10H,16-17H2
• InChI Key: WVNRYHPYXYRWOU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C(=C2N)N)C3=CC=CC=C3
• Molecular Formula: C15H14N4
• Molecular Weight: 250.30 g/mol

Description

Diphenyl-1H-pyrazole-4,5-diamine is a chemical compound with the molecular formula C15H14N4. It is a part of the pyrazole family, which is a class of compounds characterized by a 5-membered ring structure composed of three carbon atoms and two nitrogen atoms.

Synthesis Analysis

The synthesis of pyrazole derivatives, including diphenyl-1H-pyrazole-4,5-diamine, can be achieved through various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system. An efficient synthesis of 1,3,5-trisubstituted-1H-pyrazoles was developed via cyclocondensation in 78–92% yields starting from α,β-unsaturated aldehydes/ketones with substituted phenylhydrazine using vitamin B1 as a catalyst.

Molecular Structure Analysis

The molecular weight of diphenyl-1H-pyrazole-4,5-diamine is 250.3. The InChI code is 1S/C15H14N4/c16-13-14(11-7-3-1-4-8-11)18-19(15(13)17)12-9-5-2-6-10-12/h1-10H,16-17H2.

Chemical Reactions Analysis

Pyrazole derivatives, including diphenyl-1H-pyrazole-4,5-diamine, have been synthesized through various reactions, including condensation of α,β-unsaturated carbonyl compounds with substituted hydrazines.

Physical And Chemical Properties Analysis

Diphenyl-1H-pyrazole-4,5-diamine is a solid at room temperature. More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the search results.

Scientific Research Applications

Medicinal Chemistry

Given its privileged status as a versatile framework, diphenyl-1H-pyrazole-4,5-diamine has attracted attention in medicinal chemistry. Scientists explore its derivatives for roles beyond cancer and antifungal activity, including antituberculosis, antimicrobial, anti-inflammatory, and antidiabetic effects.

Mechanism of Action

Target of Action

Diphenyl-1H-pyrazole-4,5-diamine, a pyrazole derivative, has been found to exhibit potent antileishmanial and antimalarial activities . The primary targets of this compound are the parasites Leishmania aethiopica and Plasmodium berghei . These parasites are responsible for causing leishmaniasis and malaria, respectively .

Mode of Action

It is known that pyrazole derivatives interact with their targets through a series of biochemical reactions . For instance, a molecular docking study conducted on Lm-PTR1, a protein target in Leishmania, justified the better antileishmanial activity of a similar pyrazole derivative .

Biochemical Pathways

For example, the addition of H+ ions to pyrazoles results in the formation of pyrazolium ions, which are less likely to experience electrophilic attack at carbon-4, but an electrophilic attack at carbon-3 is facilitated .

Pharmacokinetics

The compound’s potent antileishmanial and antimalarial activities suggest that it may have favorable pharmacokinetic properties .

Result of Action

The result of the action of diphenyl-1H-pyrazole-4,5-diamine is the inhibition of the growth of Leishmania aethiopica and Plasmodium berghei . For instance, one of the synthesized pyrazole derivatives displayed superior antipromastigote activity that was 174- and 2.6-fold more active than the standard drugs miltefosine and amphotericin B deoxycholate, respectively .

Safety and Hazards

According to the safety information provided by Sigma-Aldrich, diphenyl-1H-pyrazole-4,5-diamine has hazard classifications of Acute Tox. 4 Oral - Aquatic Chronic 4 - Eye Dam. 1 - Skin Irrit. 2 - STOT SE 3.

Future Directions

Pyrazole derivatives, including diphenyl-1H-pyrazole-4,5-diamine, have been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media. This suggests that there is potential for future research and development in this area.